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Introduction

Tributylamine (TBA) is a tertiary aliphatic amine with the chemical formula (CaHo)sN. It is a
versatile organic compound utilized across various sectors of the chemical industry, including
as a solvent, a catalyst, and an intermediate in the synthesis of pharmaceuticals,
agrochemicals, and quaternary ammonium compounds.[1][2] In the context of drug
development, its properties as a base and a phase-transfer catalyst are of particular interest.
This guide provides a comprehensive overview of the essential chemical and physical
properties of tributylamine, detailed experimental protocols for their determination, and
visualizations of key processes.

Chemical and Physical Properties

Tributylamine is a colorless to pale yellow, hygroscopic liquid with a characteristic amine-like
odor.[3][4] It is a combustible material but does not ignite readily.[4] The key quantitative
properties of tributylamine are summarized in the tables below for easy reference and
comparison.

Table 1: General Chemical Properties of Tributylamine
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Property Value Reference
IUPAC Name N,N-dibutylbutan-1-amine

CAS Number 102-82-9

Molecular Formula C12H27N

Molecular Weight 185.35 g/mol

Appearance Colorless to pale yellow liquid [3]

Odor Amine-like, ammonia-like [3]

Table 2: Physical Properties of Tributylamine

Property Value Conditions Reference
Boiling Point 216 °C (420.8 °F) at 760 mmHg [4]
Melting Point -70 °C (-94 °F) [4]

Density 0.778 g/mL at 25 °C [4]
Vapor Pressure 0.3 mmHg at 20 °C [5]
2.4 mmHg at55 °C [5]

Vapor Density 6.38 (vs air) [5]

Solubility in Water Sparingly soluble [4]

pKa 10.89

Refractive Index 1.428 at 20 °C [4]
Flash Point 63 °C (146 °F) Closed cup

Autoignition

Temperature 2107 (410°F) el

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://standards.iteh.ai/catalog/standards/astm/8051a500-3118-47aa-84e6-103e5d514450/astm-d1120-08
https://standards.iteh.ai/catalog/standards/astm/8051a500-3118-47aa-84e6-103e5d514450/astm-d1120-08
https://www.benchchem.com/product/b1682462?utm_src=pdf-body
https://webstore.ansi.org/standards/astm/astmd112017
https://webstore.ansi.org/standards/astm/astmd112017
https://webstore.ansi.org/standards/astm/astmd112017
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://webstore.ansi.org/standards/astm/astmd112017
https://webstore.ansi.org/standards/astm/astmd112017
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for determining key physical properties of tributylamine are outlined
below. These protocols are based on internationally recognized standards to ensure accuracy
and reproducibility.

Determination of Boiling Point (Adapted from ASTM
D1120)

This method covers the determination of the equilibrium boiling point of liquid chemicals.
Apparatus:

e 100-mL round-bottom, short-neck, heat-resistant glass flask

Water-cooled, reflux, glass-tube type condenser

Boiling stones (silicon carbide or other suitable material)

Calibrated partial immersion thermometer

Electric heating mantle

Procedure:

e Measure 60 mL of the tributylamine sample into the 100-mL flask.
¢ Add a few boiling stones to the flask to ensure smooth boiling.

e Connect the flask to the condenser.

« Insert the thermometer through a stopper in the neck of the flask. The thermometer bulb
should be positioned so that the top of the bulb is level with the bottom of the sidearm of the
flask.

o Apply heat to the flask using the heating mantle. Adjust the heat input so that the liquid boils
and a steady reflux is maintained.

o Allow the system to equilibrate for at least 10 minutes.
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» Record the temperature on the thermometer to the nearest 0.1 °C. This is the observed
boiling point.

o Correct the observed boiling point for any deviation in atmospheric pressure from standard
pressure (760 mmHg) using a pressure-correction formula if necessary.

Click to download full resolution via product page

Workflow for Boiling Point Determination

Determination of Density (Based on OECD Guideline
109)

This guideline describes several methods for determining the density of liquids. The
pycnometer method is detailed here.

Apparatus:

o A calibrated pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it)

e A constant temperature bath

e An analytical balance

Procedure:

o Clean and dry the pycnometer thoroughly and weigh it empty on the analytical balance.

 Fill the pycnometer with the tributylamine sample, taking care to avoid air bubbles.
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e Place the pycnometer in the constant temperature bath (e.g., 25 °C = 0.1 °C) until it reaches
thermal equilibrium.

e Adjust the volume of the liquid to the mark on the pycnometer.
 Remove the pycnometer from the bath, wipe it dry, and weigh it.

e The density is calculated by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Determination of Water Solubility (Based on OECD
Guideline 105 - Flask Method)

This method is suitable for determining the water solubility of substances that are sparingly
soluble in water.

Apparatus:

Glass flasks with stoppers

A constant temperature shaker or magnetic stirrer

A centrifuge

Analytical instrumentation for quantifying tributylamine (e.g., gas chromatography)

Procedure:

An excess amount of tributylamine is added to a known volume of distilled water in a glass
flask.

e The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 25 °C £ 0.5
°C) for a period sufficient to reach equilibrium (typically 24-48 hours).

o After agitation, the mixture is allowed to stand to allow for phase separation.

o The mixture is then centrifuged to separate the undissolved tributylamine from the aqueous
solution.
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o Asample of the clear aqueous phase is carefully removed.

e The concentration of tributylamine in the agueous sample is determined using a suitable
analytical method, such as gas chromatography. This concentration represents the water
solubility of tributylamine at the test temperature.

Chemical Reactivity and Applications

Tributylamine, as a tertiary amine, exhibits characteristic reactivity as a Brgnsted-Lowry base
and a nucleophile. The lone pair of electrons on the nitrogen atom is readily available to accept
a proton from an acid.

Synthesis of Tributylamine

Industrially, tributylamine is typically synthesized via the alkylation of ammonia with butanol
over a catalyst at elevated temperature and pressure. This reaction produces a mixture of
mono-, di-, and tributylamine, which are then separated by distillation.

Reactants Reaction Conditions
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Industrial Synthesis of Tributylamine

Role as a Phase-Transfer Catalyst

In drug development and organic synthesis, tributylamine can be quaternized to form a
quaternary ammonium salt, which can act as a phase-transfer catalyst (PTC). PTCs facilitate
the reaction between reactants that are in different immiscible phases (e.g., an agueous phase
and an organic phase). The quaternary ammonium cation pairs with an anion from the aqueous
phase, transporting it into the organic phase where it can react with the organic substrate.
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Mechanism of Phase-Transfer Catalysis

Safety and Handling

Tributylamine is a corrosive and toxic substance. It is harmful if swallowed, toxic in contact
with skin, and fatal if inhaled.[1] It causes severe skin burns and eye damage. Therefore, it
must be handled with appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a respirator, in a well-ventilated area or a fume hood. In
case of fire, use dry chemical, COz2, or alcohol-resistant foam for extinction.[2]

Conclusion
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This technical guide has provided a detailed overview of the key chemical and physical
properties of tributylamine, along with standardized experimental protocols for their
determination. The visualizations of its synthesis and its role as a phase-transfer catalyst offer
a clear understanding of its practical applications in research and development. A thorough
understanding of these properties is crucial for the safe and effective use of tributylamine in
scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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